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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of N-Propyl nitrate, tailored for research and drug development professionals.

Adherence to these procedures is vital due to the chemical's hazardous properties.

I. Immediate Safety and Spill Response
N-Propyl nitrate is a highly flammable and volatile compound that poses a significant

explosion risk.[1][2] It is shock-sensitive and a strong oxidizing agent.[1][3] Immediate and

correct response to a spill is critical to prevent injury and property damage.

Step 1: Evacuate and Secure the Area

Immediately evacuate all non-essential personnel from the spill area.[4]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[3]

Eliminate all ignition sources, including open flames, sparks, hot surfaces, and smoking

materials.[3][4][5][6]

Step 2: Personal Protective Equipment (PPE)

Before addressing the spill, don appropriate PPE. This includes:

Chemical-resistant gloves.

Safety goggles and a face shield.[2]
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Protective work clothing to prevent skin contact.[3][4]

For significant spills or poor ventilation, a self-contained breathing apparatus (SCBA) is

necessary.[1][2][6]

Step 3: Ventilate and Contain the Spill

Ensure the area is well-ventilated to disperse vapors.[4][6] Use explosion-proof ventilation

equipment.[5][6]

Prevent the spill from entering drains, sewers, or confined spaces, as this could create an

explosion hazard.[3][4]

For small spills, absorb the liquid using a non-combustible, inert material such as vermiculite,

dry sand, or earth.[1][3][4]

For large spills, create a dike far ahead of the liquid to contain it for later disposal. A vapor-

suppressing foam may be used to reduce vapor hazards.[3]

Step 4: Collect and Store Spilled Material

Use only non-sparking tools and grounded equipment for collection.[3][4][5][6]

Carefully transfer the absorbed material into a designated, sealable, and properly labeled

waste container.[4][6]

Ventilate and wash the area thoroughly after the cleanup is complete.[4]

II. Waste Disposal Procedures
N-Propyl nitrate must be treated as hazardous waste.[4] Do not dispose of it down the sink or

in regular trash.[6][7]

Step 1: Containerization

Collect all N-Propyl nitrate waste, including contaminated absorbents and disposable

labware, in a sturdy, leak-proof container with a tight-fitting cap.[6][7]
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Ensure the container is clearly labeled as "Hazardous Waste: N-Propyl Nitrate" and

includes the appropriate hazard symbols (e.g., Flammable Liquid, Oxidizer).

Step 2: Segregation and Storage

Store the waste container in a cool, dry, well-ventilated area designated for hazardous waste.

[2][4][5] The storage area should be fireproof.[2]

Crucially, segregate N-Propyl nitrate waste from incompatible materials, especially

combustible substances, reducing agents, and strong oxidants.[2][7]

Step 3: Professional Disposal

The final disposal of N-Propyl nitrate must be handled by a licensed hazardous waste

disposal company or your institution's Environmental Health & Safety (EHS) department.

It is necessary to contain and dispose of n-Propyl Nitrate as a hazardous waste; contact

your state Department of Environmental Protection (DEP) or your regional office of the

federal Environmental Protection Agency (EPA) for specific recommendations.[4]

The recommended method of disposal is often high-temperature incineration in a specialized

facility equipped with an afterburner and scrubber to handle the toxic nitrogen oxides

produced.[8]

Follow all local, regional, and national regulations for hazardous waste disposal.[5][9]

Step 4: Decontamination of Empty Containers

Empty containers that once held N-Propyl nitrate may still contain hazardous residue and

vapors.[5]

Containers should be triple-rinsed, with the rinsate collected as hazardous waste.[7] After

thorough cleaning and removal of labels, the container may be recycled or disposed of

according to institutional guidelines.[7]

III. Key Quantitative Data
The following table summarizes key safety and regulatory data for N-Propyl nitrate.
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Property Value Source(s)

UN Number 1865 [1][5]

Transport Hazard Class 3 (Flammable Liquid) [5][8]

Packing Group II [5]

Flash Point 20°C / 68°F [2][3]

Explosive Limits in Air 2% (Lower) - 100% (Upper) [3]

Autoignition Temperature 175°C / 347°F [3]

OSHA PSM Threshold 2500 lbs [3]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the safe disposal of N-Propyl nitrate
waste and spill cleanup.
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Caption: Workflow for N-Propyl Nitrate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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